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Compound of Interest

Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ionic liquids (ILs) are a class of salts with melting points below 100 °C, often even at room

temperature. Their unique physicochemical properties, such as negligible vapor pressure, high

thermal stability, and excellent solvating power for a wide range of compounds, have made

them attractive alternatives to traditional volatile organic solvents in various fields, including

chemical synthesis, catalysis, and drug development.[1] Imidazolium-based ILs, in particular,

have been extensively studied and utilized.[2]

This document provides detailed application notes and protocols for the synthesis of

imidazolium-based ionic liquids using ethyl p-methylbenzenesulfonate (also known as ethyl

p-toluenesulfonate or ethyl tosylate) as a key reagent. Ethyl p-toluenesulfonate is an effective

and versatile alkylating agent for the synthesis of a variety of ionic liquids. The resulting

tosylate-based ionic liquids have applications as solvents in the synthesis of active

pharmaceutical ingredients (APIs), in enhancing drug solubility and in drug delivery systems.[3]

[4]
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[TsO])
The proper selection of an ionic liquid for a specific application requires a thorough

understanding of its physical and chemical properties. 1-Ethyl-3-methylimidazolium p-

toluenesulfonate ([EMIM][TsO]) is a common ionic liquid synthesized using ethyl p-

toluenesulfonate. A summary of its key physicochemical properties is presented in the table

below.

Property Value Reference

Molecular Formula C₁₃H₁₈N₂O₃S [5]

Molecular Weight 282.36 g/mol [5]

Appearance
White to yellow to orange

powder or crystal
[6]

Melting Point 25-35 °C

Density 1.231 g/mL at 20 °C

Purity ≥98.0% (HPLC)

Solubility in Water Soluble [6]

Experimental Protocols
Protocol 1: Synthesis of 1-Ethyl-3-methylimidazolium p-
Toluenesulfonate ([EMIM][TsO])
This protocol details the synthesis of 1-ethyl-3-methylimidazolium p-toluenesulfonate via the

quaternization of 1-methylimidazole with ethyl p-toluenesulfonate.

Materials:

1-Methylimidazole (freshly distilled)

Ethyl p-methylbenzenesulfonate

Ethyl acetate (anhydrous)
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Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

condenser, combine 1-methylimidazole (1.0 molar equivalent) and ethyl p-
methylbenzenesulfonate (1.05 molar equivalents).

Reaction Conditions: The reaction can be performed neat or with a solvent like acetonitrile or

toluene to facilitate mixing and temperature control. Heat the mixture to 60-80 °C with

vigorous stirring.

Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy by taking

small aliquots from the reaction mixture. The reaction is typically complete within 24-48

hours.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Wash the resulting viscous liquid multiple times with anhydrous ethyl acetate to remove

any unreacted starting materials. The ionic liquid will form a separate, denser layer.

Separate the ionic liquid layer using a separatory funnel.

Remove any residual ethyl acetate from the ionic liquid under reduced pressure using a

rotary evaporator at 60-70 °C.
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Drying and Characterization:

Dry the purified ionic liquid under high vacuum to remove any traces of moisture.

The final product should be a viscous liquid or a low-melting solid.

Characterize the synthesized ionic liquid using NMR spectroscopy (¹H and ¹³C) and mass

spectrometry to confirm its structure and purity.

Expected Yield: The typical yield for this reaction is in the range of 85-95%.

Protocol 2: General Procedure for the Synthesis of
Imidazolium Tosylate Ionic Liquids with Varying Alkyl
Chains
This protocol can be adapted to synthesize a range of imidazolium tosylate ionic liquids by

varying the N-substituted imidazole and the alkyl tosylate.

Materials:

1-Alkylimidazole (e.g., 1-butylimidazole, 1-hexylimidazole)

Ethyl p-methylbenzenesulfonate (or other alkyl tosylates)

Acetonitrile (anhydrous)

Ethyl acetate (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator
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Procedure:

Reaction: In a round-bottom flask, dissolve the 1-alkylimidazole (1.0 molar equivalent) in

anhydrous acetonitrile. Add the corresponding alkyl p-toluenesulfonate (1.05 molar

equivalents) to the solution.

Reflux: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and maintain

for 12-24 hours.

Solvent Removal: After cooling to room temperature, remove the acetonitrile under reduced

pressure.

Purification: Wash the resulting crude ionic liquid with anhydrous ethyl acetate (3 x 50 mL) to

remove impurities. The ionic liquid will typically form the lower phase.

Isolation: Separate the ionic liquid layer and dry it under high vacuum to obtain the pure

product.

Applications in Drug Development
Imidazolium-based ionic liquids, including those with the tosylate anion, have shown significant

promise in various aspects of drug development. Their unique properties can be leveraged to

overcome challenges associated with conventional pharmaceutical formulations.

1. Enhanced Drug Solubility and Formulation:

Many active pharmaceutical ingredients (APIs) exhibit poor water solubility, which can limit their

bioavailability. Ionic liquids can act as effective solvents or co-solvents to enhance the solubility

of such drugs.[7] For instance, imidazolium-based ILs have been successfully used to increase

the solubility of various poorly soluble drugs, thereby improving their potential for oral and

transdermal delivery.[3]

2. Drug Delivery Systems:

Ionic liquids are being explored as components of advanced drug delivery systems. They can

be used to form microemulsions, gels, and nanoparticles for controlled and targeted drug
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release.[4] The tunability of their properties allows for the design of delivery vehicles with

specific characteristics to match the requirements of the drug and the desired delivery route.

3. Interaction with Cellular Membranes:

Research suggests that imidazolium-based ionic liquids can interact with and modify the

properties of cellular membranes.[8][9] This interaction is believed to be a key mechanism

behind their ability to act as permeation enhancers for transdermal drug delivery. By

temporarily disrupting the ordered structure of the lipid bilayer, these ionic liquids can facilitate

the passage of drug molecules across the skin.[8][10] This effect is dependent on the structure

of the ionic liquid, particularly the length of the alkyl chains on the imidazolium cation.[8]

Visualizations
Experimental Workflow for Ionic Liquid Synthesis
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Caption: Workflow for the synthesis of 1-ethyl-3-methylimidazolium p-toluenesulfonate.
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Proposed Mechanism for Enhanced Drug Permeation
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Caption: Logical diagram of how imidazolium ILs may enhance drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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